Cas no 2171250-65-8 ((3S)-3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidobutanoic acid)

• Product Name: (3S)-3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidobutanoic acid
• CAS No: 2171250-65-8
• MF: C₂₂H₂₄N₂O₅
• MW: 396.436366081238
• CID: 5844873
• PubChem ID: 165817478
• Update Time: 2025-11-01

(3S)-3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidobutanoic acid Chemical and Physical Properties

Names and Identifiers

• (3S)-3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidobutanoic acid
• (3S)-3-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]butanoic acid
• 2171250-65-8
• EN300-1576523

• Inchi： 1S/C22H24N2O5/c1-14(12-21(26)27)24-20(25)10-11-23-22(28)29-13-19-17-8-4-2-6-15(17)16-7-3-5-9-18(16)19/h2-9,14,19H,10-13H2,1H3,(H,23,28)(H,24,25)(H,26,27)/t14-/m0/s1
• InChI Key： LLSRDTCANTYVAJ-AWEZNQCLSA-N
• SMILES： O(C(NCCC(N[C@@H](C)CC(=O)O)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 396.16852187g/mol
• Monoisotopic Mass: 396.16852187g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 29
• Rotatable Bond Count: 9
• Complexity: 574
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 105Ų

Additional information on (3S)-3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidobutanoic acid

Introduction to (3S)-3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidobutanoic Acid (CAS No. 2171250-65-8)

(3S)-3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidobutanoic acid (CAS No. 2171250-65-8) is a synthetic compound that has garnered significant attention in the fields of chemical biology and medicinal chemistry due to its unique structural features and potential applications. This compound, often referred to as a fluorenylmethoxycarbonyl (Fmoc) protected amino acid derivative, plays a crucial role in the synthesis of peptides and proteins, particularly in the context of drug discovery and development.

The Fmoc protection group is widely used in solid-phase peptide synthesis (SPPS) to prevent unwanted side reactions and ensure the sequential addition of amino acids. The (3S)-3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidobutanoic acid molecule features a chiral center at the C3 position, which is essential for its biological activity and specificity. The presence of this chiral center allows for the creation of enantiomerically pure compounds, which are critical in pharmaceutical research.

Recent studies have highlighted the importance of Fmoc protected amino acid derivatives in the development of novel therapeutic agents. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that Fmoc protected amino acids can be used to synthesize peptides with enhanced stability and bioavailability. These peptides have shown promise in treating various diseases, including cancer, neurodegenerative disorders, and infectious diseases.

The synthesis of (3S)-3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidobutanoic acid typically involves several steps, including the protection of the amino group with the Fmoc group, followed by the formation of the amide bond with a carboxylic acid. The chiral center is introduced through asymmetric synthesis or resolution techniques. The final product is then purified using chromatographic methods to ensure high purity and yield.

In addition to its use in peptide synthesis, (3S)-3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidobutanoic acid has been explored for its potential as a building block in the development of small molecule drugs. A recent study published in Organic Letters reported the synthesis of a series of Fmoc protected amino acid derivatives and their evaluation as inhibitors of specific enzymes involved in disease pathways. The results showed that these compounds exhibited potent inhibitory activity, making them promising candidates for further drug development.

The structural versatility of (3S)-3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidobutanoic acid also makes it an attractive candidate for use in combinatorial chemistry approaches. Combinatorial libraries generated from this compound can be screened for a wide range of biological activities, accelerating the discovery process for new therapeutic agents.

In conclusion, (3S)-3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidobutanoic acid (CAS No. 2171250-65-8) is a versatile and important compound in chemical biology and medicinal chemistry. Its unique structural features, particularly the Fmoc protection group and chiral center, make it an invaluable tool in peptide synthesis and drug discovery. Ongoing research continues to uncover new applications and potential therapeutic uses for this compound, underscoring its significance in modern pharmaceutical research.